1-(Tetrahydro-2-pyranyl)-5-fluorouracil

• CAS No.: 25509-04-0
• Molecular Formula: C9H11FN2O3
• Molecular Weight: 214.19 g/mol
• IUPAC Name: 5-fluoro-1-(oxan-2-yl)pyrimidine-2,4-dione
• InChI: InChI=1S/C9H11FN2O3/c10-6-5-12(9(14)11-8(6)13)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,11,13,14)
• InChI Key: BWGAYTZCYLWDSC-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C=C(C(=O)NC2=O)F

Description

1-(Tetrahydro-2-pyranyl)-5-fluorouracil (CAS 25509-04-0) is a fluoropyrimidine-based prodrug of the well-established anticancer agent 5-fluorouracil (5-FU) . It is designed to release 5-FU gradually in vivo, a mechanism intended to improve therapeutic efficacy and reduce the systemic toxicity associated with the direct administration of 5-FU . As a research compound, it is of significant interest in the field of oncology for developing and studying novel chemotherapeutic strategies. 5-FU itself is a cornerstone anticancer drug that exerts its cytotoxic effects through multiple mechanisms. Its primary active metabolite, fluorodeoxyuridine monophosphate (FdUMP), inhibits thymidylate synthase (TS), a key enzyme essential for DNA synthesis and repair . Furthermore, other metabolites can be misincorporated into both RNA and DNA, disrupting vital nucleic acid processing and function, which collectively leads to cell death . This prodrug is part of a broader investigative effort to overcome the limitations of 5-FU, which include a short half-life, significant catabolism by dihydropyrimidine dehydrogenase (DPD), and dose-limiting toxicities to healthy tissues . Researchers study this and related masked compounds to modulate pharmacokinetics, enhance tumor selectivity, and improve the overall safety profile of fluoropyrimidine therapy . This product is intended for research applications only and is not for diagnostic, therapeutic, or any other human or veterinary use.

Comparison with Similar Compounds

Key Features:

• Structure : A 5-FU derivative with a tetrahydrofuran moiety at the N1 position, shielding the active drug until metabolic activation .
• Pharmacokinetics :
  • Plasma half-life: ~8.8 hours in humans, enabling sustained 5-FU release .
  • Cerebrospinal fluid penetration: High concentrations of FT and 5-FU contribute to central nervous system (CNS) toxicity at high doses .
• Metabolism : Converted to 5-FU via two pathways:
  • Cytochrome P-450 oxidation (C-5' hydroxylation) in the liver.
  • Soluble enzyme cleavage (N1–C2' bond) in tissues like the brain and intestine, generating 5-FU and γ-hydroxybutyric acid derivatives .
• Clinical Use : Approved for colorectal, gastric, and breast cancers, often combined with uracil (UFT regimen) to enhance 5-FU bioavailability .

Tegafur vs. 5-Fluorouracil (5-FU)

Parameter	Tegafur (FT)	5-Fluorouracil (5-FU)	References
Half-Life	8.8 hours (plasma)	8–20 minutes (rapid clearance)
Metabolic Stability	Prodrug; slow 5-FU release	Directly catabolized by DPD enzyme
Toxicity Profile	CNS toxicity at high doses	Severe myelosuppression, mucositis
Administration	Oral/UFT or intravenous	Continuous infusion or bolus
5-FU Plasma Levels	Sustained (e.g., 12.8 nmol/ml for 48h)	Peaks rapidly, requires constant infusion

Key Findings :

• FT provides prolonged 5-FU exposure, mimicking continuous 5-FU infusion but with reduced myelotoxicity .
• 5-FU derived from FT achieves higher tumor retention than plasma, enhancing therapeutic index .

Tegafur vs. UFT (Tegafur + Uracil)

UFT combines FT (1-(tetrahydro-2-furanyl)-5-fluorouracil) with uracil in a 1:4 molar ratio to inhibit dihydropyrimidine dehydrogenase (DPD), slowing 5-FU degradation .

Parameter	Tegafur (FT)	UFT	References
5-FU Bioavailability	Moderate	Enhanced (uracil inhibits DPD)
Cmax (5-FU)	1.7 µg/ml (steady-state)	2.1–2.3 µM (peaks post-dose)
AUC (0–8h)	4.4 µM·h (day 1)	2.6–3.8 µM·h (comparable by day 5)
Toxicity	Dose-limiting CNS effects	Lower myelosuppression, manageable GI toxicity

Clinical Efficacy :

• UFT shows superior antitumor activity in gastric cancer compared to FT or 5-FU alone, with response rates up to 30% in combination therapies .
• Oral UFT eliminates risks associated with intravenous catheters (e.g., thrombosis, infections) .

Tegafur vs. Other 5-FU Analogues

1-Hexylcarbamoyl-5-Fluorouracil (HCFU)

• Structure : 5-FU with a hexylcarbamoyl group enhancing lipophilicity.
• Efficacy : Less effective than UFT in gastric cancer models .
• Toxicity : Higher incidence of neurotoxicity compared to FT .

Capecitabine

• Mechanism : Oral prodrug converted to 5-FU via thymidine phosphorylase in tumors.
• Advantage : Tumor-selective activation reduces systemic exposure.
• Comparison : While capecitabine and UFT both enable oral 5-FU delivery, UFT’s fixed uracil ratio simplifies pharmacokinetic modulation .

Q & A

Basic: What experimental conditions optimize the synthesis of 1-(Tetrahydro-2-pyranyl)-5-fluorouracil to improve yield and purity?

Methodological Answer:
Synthesis of 5-fluorouracil derivatives typically involves nucleophilic substitution or condensation reactions. For example, 6-amino-1,3-dialkyluracil can react with polyfluorocarboxylic acid anhydrides in dry dioxane under inert conditions, with pyridine as a catalyst . To adapt this for the pyranyl derivative:

• Use tetrahydro-2-pyranyl chloride or anhydride as the alkylating agent.
• Optimize stoichiometry (e.g., 2 equiv. of pyranyl reagent) and reaction time (overnight at room temperature).
• Purify via vacuum drying and trituration with water to remove unreacted starting materials .

Basic: How does 1-(Tetrahydro-2-pyranyl)-5-fluorouracil undergo enzymatic activation in tumor tissues?

Methodological Answer:
The compound likely acts as a prodrug, similar to Tegafur (a tetrahydrofuran analog), which is cleaved by thymidine phosphorylase to release 5-fluorouracil (5-FU). Key steps for validation:

• Incubate the compound with tumor tissue homogenates (soluble fraction) and measure 5-FU release via HPLC or LC-MS.
• Use inhibitors like thymidine to confirm enzyme specificity .
• Compare activation rates across tissue types (e.g., lung vs. colorectal tumors) to assess tissue-specific efficiency .

Basic: What analytical techniques are recommended for characterizing tautomeric forms of 1-(Tetrahydro-2-pyranyl)-5-fluorouracil?

Methodological Answer:
Tautomerism impacts reactivity and bioavailability. To identify dominant tautomers:

• Fluorescence Spectroscopy : Compare emission spectra with reference tautomers (e.g., 5-fluorouracil tautomers A, B, D) .
• NMR : Analyze chemical shifts in DMSO-d₆ or D₂O to detect keto-enol equilibria.
• Computational Methods : Perform DFT calculations to predict stable tautomers and compare with experimental data .

Advanced: How can researchers assess the impact of tautomerism on the biological activity of 1-(Tetrahydro-2-pyranyl)-5-fluorouracil?

Methodological Answer:

• In Silico Docking : Model tautomers against target enzymes (e.g., thymidylate synthase) to predict binding affinities.
• Kinetic Studies : Compare inhibition constants (Ki) of isolated tautomers using enzyme assays.
• Crystallography : Co-crystallize tautomers with target proteins to resolve binding modes .

Advanced: What methodological differences exist between in vitro and in vivo activation studies of this prodrug?

Methodological Answer:

• In Vitro : Use tumor cell lysates or recombinant enzymes (e.g., thymidine phosphorylase) under controlled pH and temperature. Measure 5-FU release spectrophotometrically .
• In Vivo : Administer the compound to animal models (e.g., rats) and quantify plasma/tissue 5-FU via LC-MS. Account for interspecies metabolic differences (e.g., higher oxonate activity in rodents) .
• Contradiction Note : Human tumors may exhibit higher thymidine phosphorylase activity than rodent models, requiring cross-validation .

Advanced: What strategies improve the stability and bioavailability of 1-(Tetrahydro-2-pyranyl)-5-fluorouracil via encapsulation?

Methodological Answer:

• Cyclodextrin Complexation : Prepare cholesteryl-modified β-cyclodextrin inclusion complexes.
  • Use thermal analysis (DSC) to confirm complex formation.
  • Conduct solubility studies in PBS to assess drug release kinetics .
• Nanoformulation : Encapsulate in PLGA nanoparticles. Optimize parameters (e.g., solvent evaporation rate, polymer-drug ratio) for controlled release .

Advanced: How do structural modifications (e.g., pyranyl vs. furyl groups) influence enzymatic activation kinetics?

Methodological Answer:

• Comparative Kinetics : Synthesize analogs (pyranyl, furyl, methyl) and measure $V_{max}$ and $K_m$ using tumor homogenates.
• Molecular Dynamics : Simulate interactions between analogs and thymidine phosphorylase to identify steric/electronic effects.
• Data Note : Tetrahydrofuran analogs (e.g., Tegafur) activate faster due to smaller ring strain, but pyranyl derivatives may offer prolonged release .